Cas no 140163-57-1 (Quercetin 3-O-sophoroside-7-O-glucuronide)

• Product Name: Quercetin 3-O-sophoroside-7-O-glucuronide
• CAS No: 140163-57-1
• MF: C₃₃H₃₈O₂₃
• MW: 802.64103269577
• CID: 1995680
• PubChem ID: 101920704
• Update Time: 2025-04-21

Quercetin 3-O-sophoroside-7-O-glucuronide Chemical and Physical Properties

Names and Identifiers

• Quercetin 3-O-sophoroside-7-O-glucuronide
• 6-[3-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5-hydroxy-4-oxochromen-7-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Quercetin 7-glucuronoside 3-sophoroside
• CHEBI:192389
• 140163-57-1
• 2-(3,4-Dihydroxyphenyl)-3-[(2-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid
• DTXSID001101097
• 2-(3,4-Dihydroxyphenyl)-3-[(2-O-I(2)-D-glucopyranosyl-I(2)-D-glucopyranosyl)oxy]-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl I(2)-D-glucopyranosiduronic acid

• Inchi： 1S/C33H38O23/c34-6-14-17(39)20(42)24(46)32(52-14)56-29-22(44)18(40)15(7-35)53-33(29)54-27-19(41)16-12(38)4-9(50-31-25(47)21(43)23(45)28(55-31)30(48)49)5-13(16)51-26(27)8-1-2-10(36)11(37)3-8/h1-5,14-15,17-18,20-25,28-29,31-40,42-47H,6-7H2,(H,48,49)/t14-,15-,17-,18-,20+,21+,22+,23+,24-,25-,28+,29-,31-,32+,33+/m1/s1
• InChI Key： MBLCMVKVVNMTFV-MYTTYURUSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](OC2C(C3C(=CC(=CC=3OC=2C2C=CC(=C(C=2)O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)O)=O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 802.18038746g/mol
• Monoisotopic Mass: 802.18038746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 56
• Rotatable Bond Count: 10
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 382Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides